1-[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]-N-methyl-N-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]methanamine

• IUPAC Name: 1-[3-(1-benzofuran-2-yl)-1-benzylpyrazol-4-yl]-N-methyl-N-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]methanamine
• InChI: InChI=1S/C24H23N5O2/c1-17-21(27-31-26-17)16-28(2)14-20-15-29(13-18-8-4-3-5-9-18)25-24(20)23-12-19-10-6-7-11-22(19)30-23/h3-12,15H,13-14,16H2,1-2H3
• InChI Key: LRDJMMNZZQVRQW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NON=C1CN(C)CC2=CN(N=C2C3=CC4=CC=CC=C4O3)CC5=CC=CC=C5
• Molecular Formula: C24H23N5O2
• Molecular Weight: 413.5 g/mol

Description

The compound “1-[3-(1-benzofuran-2-yl)-1-benzyl-1H-pyrazol-4-yl]-N-methyl-N-[(4-methyl-1,2,5-oxadiazol-3-yl)methyl]methanamine” is a complex organic molecule that contains several functional groups and rings, including a benzofuran, a benzyl group, a pyrazole ring, and an oxadiazole ring. Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications.

Synthesis Analysis

The synthesis of such a complex molecule would likely involve multiple steps, each introducing a different functional group or ring structure. For instance, benzofuran derivatives can be synthesized through one-pot etherification and dehydrative cyclization of o-hydroxyacetophenones under basic conditions. Another method involves the construction of a benzofuran ring through a unique free radical cyclization cascade. The synthesis of the pyrazole and oxadiazole rings would likely involve additional steps.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, featuring several ring structures and functional groups. The benzofuran ring provides a rigid, planar structure that can participate in aromatic stacking interactions. The pyrazole and oxadiazole rings introduce additional nitrogen atoms into the structure, which can participate in hydrogen bonding and other polar interactions.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific functional groups present in the molecule. For instance, the benzofuran ring might undergo electrophilic aromatic substitution reactions, while the pyrazole and oxadiazole rings might participate in nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of multiple ring structures and polar functional groups would likely make the compound relatively rigid and polar. This could affect properties such as solubility, melting point, and boiling point.

Future Directions

Given the wide range of biological activities exhibited by benzofuran derivatives, this compound could potentially be a valuable lead compound for the development of new therapeutic agents. Future research could involve further exploration of the compound’s biological activities, optimization of its structure for improved potency and selectivity, and investigation of its pharmacokinetic properties.